N-(3,4-dichlorophenyl)-N'-{5-[(4-ethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[5-[(4-ethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C18H16Cl2N4O2S/c1-2-11-3-6-13(7-4-11)26-10-16-23-24-18(27-16)22-17(25)21-12-5-8-14(19)15(20)9-12/h3-9H,2,10H2,1H3,(H2,21,22,24,25)
• InChI Key: ZWDYZXJRTAMCHV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC2=NN=C(S2)NC(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H16Cl2N4O2S
• Molecular Weight: 423.3 g/mol

Description

The compound is a urea derivative, which means it contains a functional group with the pattern (R1)N-CO-N(R2). Urea derivatives are common in medicinal chemistry and have a wide range of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an isocyanate (derived from the 3,4-dichlorophenyl part of the molecule) with an amine (derived from the 5-[(4-ethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl part of the molecule).

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a urea functional group, a 3,4-dichlorophenyl group, and a 5-[(4-ethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl group.

Chemical Reactions Analysis

As a urea derivative, this compound could potentially undergo a variety of chemical reactions. For example, it could react with acids or bases, or it could participate in reactions involving the chlorophenyl or thiadiazolyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the urea group could make it highly polar, while the chlorophenyl and thiadiazolyl groups could contribute to its lipophilicity.

Scientific Research Applications

Comprehensive Analysis of Scientific Research Applications of N-(3,4-dichlorophenyl)-N’-{5-[(4-ethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea

The compound “N-(3,4-dichlorophenyl)-N’-{5-[(4-ethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea” is a complex molecule that may have various applications in scientific research. Below is a detailed analysis of potential unique applications based on the structure and known activities of similar compounds.

Herbicide Development: Compounds with a thiadiazol moiety, such as the one , have been studied for their potential use as herbicides. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many urea derivatives are used as inhibitors of various enzymes, so it’s possible that this compound could act in a similar way.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promise as a medicinal agent, further studies could be conducted to optimize its properties and evaluate its efficacy and safety.